2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[(4-nitrophenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C15H12ClN3O4S/c16-12-3-1-2-4-13(12)23-9-14(20)18-15(24)17-10-5-7-11(8-6-10)19(21)22/h1-8H,9H2,(H2,17,18,20,24)
• InChI Key: RIGUMIINCLARCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H12ClN3O4S
• Molecular Weight: 365.8 g/mol

Description

2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide, commonly known as “Chloro-Nitro-Anilide” (CNA), is a chemical compound that is widely used in scientific research. It is a synthetic compound that is commonly used as a substrate for various enzymes and as a reagent for the detection of various biological molecules.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide involves the hydrolysis of the carbon-thioamide bond by various enzymes. The hydrolysis results in the formation of 2-chlorophenol and 4-nitroaniline. The reaction is typically monitored by measuring the absorbance of the resulting product at a specific wavelength.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide has no known biochemical or physiological effects on living organisms. It is not known to be toxic or harmful to humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide in lab experiments include its high sensitivity and specificity. It is also relatively easy to synthesize and is readily available. The limitations of using 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide include its limited solubility in aqueous solutions and its sensitivity to light and heat.

Future Directions

For the use of 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide in scientific research include the development of new substrates and reagents based on its chemical structure. There is also a need for further research into the mechanisms of action of 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide and its potential applications in the detection of various biomolecules. Additionally, there is a need for further research into the toxicity and environmental impact of 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide.

Scientific Research Applications

2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide is widely used in scientific research as a substrate for various enzymes. It is commonly used in the detection of proteases, lipases, and esterases. 2-(2-chlorophenoxy)-N-{[(4-nitrophenyl)amino]carbonothioyl}acetamide is also used in the detection of bacterial and fungal infections. It is also used in the detection of various biomolecules, including amino acids, proteins, and nucleic acids.